1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-pyrrolidin-1-ylsulfonylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C15H16FN3O4S/c16-12-5-3-11(4-6-12)9-18-10-13(15(20)21)14(17-18)24(22,23)19-7-1-2-8-19/h3-6,10H,1-2,7-9H2,(H,20,21)
• InChI Key: JLNCLWRDBZFNOD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=NN(C=C2C(=O)O)CC3=CC=C(C=C3)F
• Molecular Formula: C15H16FN3O4S
• Molecular Weight: 353.4 g/mol

Description

1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid, also known as FPySC, is a chemical compound extensively used in scientific research. This compound is a pyrazole derivative and has been found to have a wide range of applications, including as a pharmaceutical intermediate, inhibitor, and ligand.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid is primarily through the inhibition of enzymes. This inhibition occurs through the binding of 1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid to the active site of the enzyme, thereby preventing the substrate from binding and inhibiting the enzymatic activity.
Biochemical and Physiological Effects:
1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory properties, which can be attributed to its inhibition of enzymes involved in the inflammatory response. Additionally, 1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid has been found to have neuroprotective effects, which can be attributed to its ability to inhibit enzymes involved in neuronal cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid in lab experiments is its high potency as an inhibitor. This allows for lower concentrations to be used, reducing the risk of non-specific effects. However, one limitation of using 1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid is its relatively high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of 1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid in scientific research. One potential application is in the development of new pharmaceuticals, as 1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid can be used as an intermediate in the synthesis of various compounds. Additionally, 1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid can be further studied to better understand its mechanism of action and its potential applications in the treatment of various diseases. Finally, 1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid can be used in the screening of new enzymes and GPCRs, which can lead to the discovery of new targets for drug development.

Synthesis Methods

1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid can be synthesized through a multistep process involving the reaction of 4-fluorobenzyl bromide with pyrrolidine, followed by the reaction of the resulting intermediate with 4,4'-sulfonylbis(benzenesulfonyl)hydrazine. The final product is obtained by reacting the intermediate with a carboxylic acid.

Scientific Research Applications

1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid has been extensively used in scientific research due to its unique properties. It has been found to act as an inhibitor for various enzymes, including proteases, kinases, and phosphodiesterases. 1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid has also been used as a ligand in the screening of G protein-coupled receptors (GPCRs). Additionally, 1-(4-fluorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylic acid has been used as an intermediate in the synthesis of various pharmaceuticals.